Cas no 847395-55-5 (1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

1-(2,3-Dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is a structurally complex heterocyclic compound featuring a pyrrolidin-2-one core fused with a benzodiazole moiety and a 2,3-dimethylphenyl substituent. This molecular architecture suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both aromatic and heterocyclic components may enhance binding affinity in target interactions, while the propyl group on the benzodiazole ring could influence solubility and metabolic stability. Its well-defined structure allows for precise modifications, making it a valuable scaffold in medicinal chemistry research. The compound’s purity and stability under standard conditions further support its suitability for exploratory synthesis.
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one structure
847395-55-5 structure
Product Name:1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
CAS No:847395-55-5
MF:C22H25N3O
MW:347.45340514183
CID:5821141
PubChem ID:4621882
Update Time:2025-10-12

1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
    • 1-(2,3-dimethylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
    • 847395-55-5
    • Z137419044
    • 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
    • F0660-1180
    • AKOS016041298
    • AKOS000274857
    • Inchi: 1S/C22H25N3O/c1-4-12-24-20-10-6-5-9-18(20)23-22(24)17-13-21(26)25(14-17)19-11-7-8-15(2)16(19)3/h5-11,17H,4,12-14H2,1-3H3
    • InChI Key: MBZQABGMESUSND-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2=NC3C=CC=CC=3N2CCC)CN1C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 347.199762429g/mol
  • Monoisotopic Mass: 347.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.1Ų

1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0660-1180-2μmol
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
2μmol
$57.0 2023-08-19
Life Chemicals
F0660-1180-5μmol
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
5μmol
$63.0 2023-08-19
Life Chemicals
F0660-1180-10μmol
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
10μmol
$69.0 2023-08-19
Life Chemicals
F0660-1180-20μmol
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
20μmol
$79.0 2023-08-19
Life Chemicals
F0660-1180-1mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
1mg
$54.0 2023-08-19
Life Chemicals
F0660-1180-2mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
2mg
$59.0 2023-08-19
Life Chemicals
F0660-1180-3mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
3mg
$63.0 2023-08-19
Life Chemicals
F0660-1180-4mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
4mg
$66.0 2023-08-19
Life Chemicals
F0660-1180-5mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
5mg
$69.0 2023-08-19
Life Chemicals
F0660-1180-10mg
1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
847395-55-5 90%+
10mg
$79.0 2023-08-19

1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Related Literature

Additional information on 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847395-55-5)

The compound 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847395-55-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a pyrrolidin-2-one core with 2,3-dimethylphenyl and 1-propyl-1H-1,3-benzodiazol-2-yl substituents. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting specific biological pathways.

Recent trends in scientific literature highlight a growing focus on heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and binding affinity. Researchers are particularly interested in how the benzodiazol moiety interacts with enzymes or receptors, a topic frequently searched in academic databases. The pyrrolidinone scaffold, a common motif in medicinal chemistry, further amplifies its relevance in designing novel therapeutics.

From a synthetic chemistry perspective, the presence of both aromatic and aliphatic components in CAS 847395-55-5 presents interesting challenges and opportunities. Modern computational tools, such as molecular docking simulations—a hot topic in AI-driven drug discovery—are being employed to predict its interactions with biological targets. This aligns with frequent search queries about in silico drug design and structure-activity relationships.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, keywords often associated with purity verification in pharmaceutical quality control. The 2,3-dimethylphenyl group’s electron-donating properties may influence the compound’s spectroscopic signatures, a detail crucial for researchers troubleshooting spectral interpretations.

In material science applications, the π-conjugated system formed by the benzodiazol and aromatic rings suggests potential utility in organic electronics—a field experiencing exponential growth. This connection to optoelectronic materials responds to frequent searches about sustainable alternatives to inorganic semiconductors.

Stability studies of 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one under various conditions (pH, temperature) are critical for formulation development, addressing common industry concerns about compound degradation. The propyl side chain may offer insights into optimizing lipophilicity—a key parameter in drug design discussions across online forums.

Environmental fate assessments of such compounds are increasingly relevant, matching search trends about green chemistry and biodegradability. The dimethylphenyl moiety’s potential metabolic pathways in biological systems is another area attracting research attention, particularly in ADME studies (Absorption, Distribution, Metabolism, Excretion).

Patent landscapes reveal growing intellectual property activity around similar N-containing heterocycles, with particular emphasis on their use as kinase inhibitors or GPCR modulators—terms dominating recent medicinal chemistry literature searches. The precise role of the pyrrolidin-2-one ring in conferring selectivity to biological targets remains an active investigation area.

From a regulatory standpoint, proper handling and documentation of CAS 847395-55-5 aligns with Good Laboratory Practice (GLP) requirements, a recurring theme in quality assurance discussions. The compound’s structural complexity necessitates rigorous analytical method validation, addressing common queries about impurity profiling in pharmaceutical development.

In conclusion, 1-(2,3-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one represents a compelling case study at the intersection of synthetic chemistry, computational modeling, and therapeutic development. Its multifaceted nature responds to diverse scientific inquiries while offering numerous avenues for further research and application across multiple disciplines.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.